Cas no 208348-00-9 ((2Z)-2-{[(2,5-dimethoxyphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile)

• Product Name: (2Z)-2-{[(2,5-dimethoxyphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile
• CAS No: 208348-00-9
• MDL: MFCD00955156
• CID: 4636069
• Update Time: 2025-08-05

(2Z)-2-{[(2,5-dimethoxyphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-{[(2,5-dimethoxyphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile

• MDL： MFCD00955156

Additional information on (2Z)-2-{[(2,5-dimethoxyphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile

Introduction to (2Z)-2-{[(2,5-dimethoxyphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile (CAS No. 208348-00-9)

(2Z)-2-{[(2,5-dimethoxyphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile (CAS No. 208348-00-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of α,β-unsaturated nitriles and is characterized by its unique structural features, including a dimethoxyphenyl group and a dimethyl-substituted pentanenitrile moiety. The compound's potential applications in drug discovery and development are driven by its ability to interact with various biological targets, making it a valuable candidate for further investigation.

The chemical structure of (2Z)-2-{[(2,5-dimethoxyphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile is defined by its conjugated double bond and the presence of multiple functional groups. The dimethoxyphenyl group imparts significant electronic effects, influencing the compound's reactivity and stability. The nitrile functionality is a key feature that contributes to the compound's biological activity, as nitriles are known to participate in various biochemical processes and can serve as precursors for the formation of other functional groups through chemical transformations.

Recent studies have highlighted the potential of (2Z)-2-{[(2,5-dimethoxyphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile in several therapeutic areas. One notable application is in the field of cancer research, where this compound has shown promising antitumor activity. In vitro studies have demonstrated that it can inhibit the proliferation of various cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. Specifically, the compound has been found to modulate the expression of genes associated with apoptosis and cell cycle regulation, suggesting its potential as a novel anticancer agent.

Beyond cancer research, (2Z)-2-{[(2,5-dimethoxyphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic potential in treating inflammatory disorders.

The pharmacokinetic properties of (2Z)-2-{[(2,5-dimethoxyphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile have also been studied to evaluate its suitability for clinical development. In animal models, the compound has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug candidates intended for chronic administration. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In terms of synthetic methodology, several routes have been developed to prepare (2Z)-2-{[(2,5-dimethoxyphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile. One common approach involves the condensation of 2,5-dimethoxybenzaldehyde with 4,4-dimethylpentane-3-one nitrile in the presence of a base. This reaction typically proceeds via an imine intermediate, which then undergoes tautomerization to form the desired Z-isomer. The synthetic route is scalable and can be adapted for large-scale production if required for clinical trials or commercialization.

The structural versatility of (2Z)-2-{[(2,5-dimethoxyphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile also allows for the synthesis of analogs with modified functional groups or substituents. This flexibility is advantageous for optimizing the compound's pharmacological properties through structure-activity relationship (SAR) studies. By systematically varying the substituents on the phenyl ring or modifying other parts of the molecule, researchers can identify derivatives with enhanced potency or improved pharmacokinetic profiles.

In conclusion, (2Z)-2-{[(2,5-dimethoxyphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile (CAS No. 208348-00-9) represents a promising lead compound in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its properties for clinical applications. As new findings continue to emerge from both academic and industrial laboratories, this compound is poised to play a significant role in advancing our understanding of disease mechanisms and developing novel treatments.